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Compound of Interest

Compound Name: 1-lodo-2,2-dimethylpropane

Cat. No.: B098784

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical health and safety information for the handling and
use of neopentyl iodide (CAS No. 15501-33-4). The following sections detail the compound's

properties, associated hazards, and recommended safety protocols to ensure a safe laboratory
environment.

Chemical and Physical Properties

Neopentyl iodide is a flammable liquid and vapor that is colorless to light red in appearance.[1]
[2] It is stable under recommended storage conditions but may discolor upon exposure to light.

[1]3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b098784?utm_src=pdf-interest
https://www.guidechem.com/encyclopedia/neopentyl-iodide-dic382605.html
https://www.echemi.com/produce/pr23022321036-neopentyl-iodide.html
https://www.guidechem.com/encyclopedia/neopentyl-iodide-dic382605.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4202055.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

1-lodo-2,2-dimethylpropane,

Synonyms 2,2-Dimethyl-1-iodopropane

CAS Number 15501-33-4 [2]
Molecular Formula C5H11l [1]
Molecular Weight 198.05 g/mol [3]
Appearance Colorless to light red liquid [1]
Boiling Point 58-59 °C @ 50 Torr; 70-71 °C 23]

@ 100 mm Hg

Melting Point -85.6 °C (estimate) [2]
Flash Point 33 °C (91.4 °F) - closed cup

Density 1.4887 g/cm3 at 25 °C [2]
Vapor Pressure 14.2 mmHg at 25°C [1][2]

. Stable, but may discolor upon
Stability ] [11[3]
exposure to light.

Hazard Identification and Classification

Neopentyl iodide is classified as a flammable liquid and is associated with skin, eye, and
respiratory irritation.[1][2]

Hazard Classification Category
Flammable liquids Category 3
Skin irritation Category 2
Eye irritation Category 2
Specific target organ toxicity — single exposure Category 3 (Respiratory system)

GHS Hazard Statements:
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H226: Flammable liquid and vapour.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]

Handling and Storage

Precautions for Safe Handling:

Avoid contact with skin and eyes.[4]

» Avoid inhalation of vapor or mist.[4]

o Keep away from sources of ignition - No smoking.[4]

o Take measures to prevent the buildup of electrostatic charge.[4]

e Use non-sparking tools.[2]

e Ground and bond container and receiving equipment.[2]

¢ Handling should be performed in a well-ventilated place.[2]

e Wash hands thoroughly after handling.[2]

Conditions for Safe Storage:

Store in a cool, well-ventilated place.[1][2]

Keep container tightly closed.[1][2]

Store locked up.[1][2]

Store in a flammables area.[2][3]
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e Protect from light.[4]

e Incompatible with strong oxidizing agents.[3]

Exposure Controls and Personal Protection
Engineering Controls:

o Ensure adequate ventilation, especially in confined areas.[5]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5]

o Eyewash stations and safety showers should be close to the workstation location.[6]

Personal Protective Equipment (PPE):

PPE Type Specifications Source

Safety glasses with side-
Eye/Face Protection shields or goggles. A face [4]

shield may be necessary.

Handle with gloves. Wear
_ _ impervious clothing, such as a
Skin Protection S [4]
flame-retardant antistatic

protective suit.

Use a respirator with an

appropriate filter (e.g., type
Respiratory Protection ABEK (EN14387)) if a risk

assessment indicates this is

necessary.

First Aid Measures
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Exposure Route First Aid Protocol Source

Move the person into fresh air.
) If not breathing, give artificial
Inhalation . [4]
respiration. Consult a

physician.

Take off immediately all
contaminated clothing. Rinse

Skin Contact skin with water/shower. If skin [2]
irritation occurs, get medical

advice/attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ] o [2][4]
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [4]

Rinse mouth with water.

Consult a physician.

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

Suitable Extinguishing Media: Dry powder, dry sand.[4]

Unsuitable Extinguishing Media: Do NOT use a water jet.[4]

Specific Hazards: Carbon oxides and hydrogen iodide are formed under fire conditions.[4]

Firefighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.
[4] Use water spray to cool unopened containers.[4]
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Accidental Release Measures:

e Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to
safe areas.[4]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

o Containment and Cleaning Up: Contain spillage, and then collect with non-combustible
absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a
container for disposal according to local/national regulations.[4]

Toxicological Information

The chemical, physical, and toxicological properties of neopentyl iodide have not been
thoroughly investigated.[4] No quantitative data such as LD50 or LC50 values are available.
The primary known toxicological effects are irritation to the skin, eyes, and respiratory system
upon exposure.[1][4]

Experimental Protocols

Detailed experimental protocols for toxicological studies of neopentyl iodide are not available in
the public domain, as comprehensive toxicological assessments have not been conducted.[4]

Visualized Workflow: Emergency Spill Response

The following diagram outlines the logical workflow for responding to a neopentyl iodide spill.
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Immediate Actions

Spill Detected

Evacuate Immediate Area

Alert Supervisor & Safety Officer

[
Hazard Aésessment

Assess Spill Size & Location

\

Identify & Remove Ignition Sources

ContainmeI%; & Cleanup

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Absorbent Material

Collect Absorbed Material

Decontaminat; ;)n & Disposal

Decontaminate Spill Area

Dispose of Waste in a Labeled, Sealed Container

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for Neopentyl lodide Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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